Cas no 59471-77-1 (9,10-Anthracenedione, 1-amino-8-nitro-)

9,10-Anthracenedione, 1-amino-8-nitro- structure
59471-77-1 structure
Product Name:9,10-Anthracenedione, 1-amino-8-nitro-
CAS No:59471-77-1
MF:C14H8N2O4
MW:268.224323272705
CID:338571
PubChem ID:20194334
Update Time:2025-04-19

9,10-Anthracenedione, 1-amino-8-nitro- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1-amino-8-nitro-
    • 1-amino-8-nitroanthracene-9,10-dione
    • DTXSID10603400
    • 59471-77-1
    • SCHEMBL10813560
    • Inchi: 1S/C14H8N2O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16(19)20/h1-6H,15H2
    • InChI Key: VKIKDIQREAAOSK-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2C(C2C=CC=C(C=21)[N+](=O)[O-])=O)N

Computed Properties

  • Exact Mass: 268.04844
  • Monoisotopic Mass: 268.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 103.3
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